Cas no 1805350-00-8 (Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805350-00-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861777
• Update Time: 2025-06-15

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-7(15)2-4-6(14)3-5(9(11)12)13-8(4)10/h3,9H,2H2,1H3,(H,13,14)
• InChI Key： BAJUYPANTAZAPK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=C(C(F)F)N1)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805350-00-8): A Comprehensive Overview

Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate, identified by its CAS number 1805350-00-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine atom at the 2-position, a difluoromethyl group at the 6-position, and a hydroxyl group at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the bromine atom at the 2-position of the pyridine ring enhances its reactivity towards various nucleophilic substitution reactions, allowing for further functionalization. The difluoromethyl group, introduced at the 6-position, is known to improve metabolic stability and binding affinity in drug candidates. Additionally, the hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, which can be crucial for achieving optimal pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate has emerged as a promising intermediate in the synthesis of various bioactive molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The bromine substituent allows for easy modification through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can enhance target specificity.

One of the most compelling aspects of this compound is its potential application in developing next-generation antiviral agents. The structural motifs present in Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate are reminiscent of known antiviral drugs that target viral proteases and polymerases. Recent studies have demonstrated that pyridine derivatives can effectively inhibit viral replication by interfering with key enzymatic processes. The presence of both bromine and difluoromethyl groups provides multiple points of interaction with viral targets, potentially leading to enhanced efficacy and reduced resistance development.

The hydroxyl group in Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate also plays a crucial role in modulating drug-like properties such as solubility and bioavailability. Hydroxyl-containing compounds often exhibit improved solubility in water, which is essential for oral and intravenous administration. Furthermore, hydrogen bonding interactions involving hydroxyl groups can enhance binding affinity to biological targets, thereby improving therapeutic activity. These features make this compound an attractive candidate for further exploration in drug discovery programs.

Advances in computational chemistry have also contributed to the growing interest in Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate. Molecular modeling studies have revealed that this compound can effectively interact with various biological targets through multiple binding modes. The combination of hydrophobic interactions provided by the difluoromethyl group and hydrogen bonding facilitated by the hydroxyl group ensures robust binding affinity. Additionally, computational analysis has identified potential pharmacophores within this molecule that can be further optimized to improve drug efficacy and selectivity.

The synthetic utility of Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate extends beyond its applications in drug discovery. It serves as a versatile building block for synthesizing complex organic molecules with diverse functionalities. The presence of multiple reactive sites allows for sequential functionalization, enabling chemists to design intricate molecular architectures with tailored properties. This flexibility makes it an invaluable reagent in both academic research and industrial settings.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805350-00-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into its applications in drug discovery continues to uncover new possibilities for its use as an intermediate and lead compound. As our understanding of molecular interactions advances, compounds like this are poised to play a crucial role in shaping the future of medicine.